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Introduction
Calicheamicins are a class of potent enediyne antitumor antibiotics produced by the soil

bacterium Micromonospora echinospora.[1][2] First isolated in the mid-1980s from a soil

sample in Kerrville, Texas, these molecules exhibit extraordinary cytotoxicity against a wide

range of cancer cell lines.[1][3][4] Their unique mechanism of action, which involves site-

specific DNA double-strand breaks, has made them a focal point of research and development

in cancer therapy, most notably as payloads in antibody-drug conjugates (ADCs).[1][5] This

technical guide provides an in-depth overview of the organisms that produce calicheamicins

and the detailed methodologies for their isolation and purification.

Calicheamicin Producing Organisms
The primary producer of calicheamicins is the Gram-positive actinomycete, Micromonospora

echinospora, specifically the subspecies Micromonospora echinospora subsp. calichensis.[6][7]

This bacterium was first identified from a sample of "caliche," a type of sedimentary rock, which

is the origin of the antibiotic's name.[1][3]

Subspecies and Strain Variants
Several strains of Micromonospora echinospora have been utilized for calicheamicin
production, including:
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Micromonospora echinospora subsp. calichensis (NRRL 15839)[6]

Mutant strains developed to improve yield and alter the profile of produced calicheamicin
analogues.

Fermentation for Calicheamicin Production
The production of calicheamicins is achieved through submerged fermentation of

Micromonospora echinospora. The fermentation process is a critical step that significantly

influences the yield and composition of the final product. Key parameters include the

composition of the fermentation medium and the physical conditions of the culture.

Experimental Protocol: Fermentation of
Micromonospora echinospora
1. Inoculum Preparation:

A vegetative mycelium of Micromonospora echinospora is prepared by inoculating a suitable

seed medium.

The seed culture is incubated for a specified period to achieve a sufficient cell density.

2. Production Fermentation:

The production medium is inoculated with the seed culture.

Fermentation is carried out in a stirred-tank bioreactor under controlled conditions.

The addition of macroporous adsorbent resins to the fermentation medium has been shown

to improve yields by adsorbing the product and reducing potential feedback inhibition.[8]

Table 1: Fermentation Parameters for Calicheamicin Production
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Parameter Value/Composition Reference(s)

Producing Organism
Micromonospora echinospora

subsp. calichensis
[6][7]

Carbon Sources Glucose, Maltodextrin, Starch [8]

Nitrogen Sources
Yeast Extract, Beef Extract,

Tryptone, Soyabean Meal
[8][9]

Trace Elements
FeSO₄·7H₂O, MgSO₄·7H₂O,

CaCO₃
[8]

Precursor
KI (for iodinated

calicheamicins)
[8]

Adsorbent Resin
Polystyrene-based resins (e.g.,

H-60)
[8]

Temperature 28-35 °C [3]

pH 6.8 - 7.2 [3]

Agitation 200-400 rpm [10]

Aeration 0.5-1.0 vvm [10]

Fermentation Time 120 - 200 hours [3][9]

Isolation and Purification of Calicheamicins
The recovery and purification of calicheamicins from the fermentation broth is a multi-step

process involving solvent extraction and a series of chromatographic separations. The

hydrophobic nature of the calicheamicin aglycone and the presence of a hydrophilic sugar

moiety necessitate a combination of normal-phase and reversed-phase chromatography

techniques.

Experimental Workflow: Isolation and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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